Cas no 1092449-36-9 (3-Methoxy-1-propenylboronic Acid)

3-Methoxy-1-propenylboronic Acid is a versatile boronic acid derivative widely used in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions. Its methoxy-substituted propenyl group enhances reactivity and selectivity, making it valuable for constructing complex molecules, such as pharmaceuticals and fine chemicals. The compound exhibits good stability under standard conditions, facilitating handling and storage. Its compatibility with various functional groups allows for broad applicability in multi-step synthetic routes. Additionally, the electron-donating methoxy group can influence the reactivity of the boronic acid moiety, enabling precise control in coupling reactions. This reagent is particularly useful in the synthesis of styrene derivatives and other unsaturated compounds.

3-Methoxy-1-propenylboronic Acid structure

1092449-36-9 structure

Product Name:3-Methoxy-1-propenylboronic Acid

CAS No:1092449-36-9

MF:C₄H₉BO₃

MW:115.923461675644

CID:824250

Update Time:2026-04-29

3-Methoxy-1-propenylboronic Acid Chemical and Physical Properties

Names and Identifiers

- 3-Methoxy-1-propenylboronic Acid
- 3-Methoxy-1-propenyl

Computed Properties

Exact Mass: 116.06400

Experimental Properties

Stability/Shelf Life: Heat Sensitive
PSA: 49.69000
LogP: -0.79900

3-Methoxy-1-propenylboronic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM204801-1g	(3-Methoxyprop-1-en-1-yl)boronic acid	1092449-36-9	95% mix TBC as stabilizer	1g	$777	2021-08-04
TRC	M266580-5mg	3-Methoxy-1-propenylboronic Acid	1092449-36-9		5mg	$121.00	2023-05-18
TRC	M266580-10mg	3-Methoxy-1-propenylboronic Acid	1092449-36-9		10mg	$150.00	2023-05-18
TRC	M266580-25mg	3-Methoxy-1-propenylboronic Acid	1092449-36-9		25mg	$408.00	2023-05-18
TRC	M266580-50mg	3-Methoxy-1-propenylboronic Acid	1092449-36-9		50mg	$770.00	2023-05-18
TRC	M266580-100mg	3-Methoxy-1-propenylboronic Acid	1092449-36-9		100mg	$1171.00	2023-05-18
Chemenu	CM204801-1g	(3-Methoxyprop-1-en-1-yl)boronic acid	1092449-36-9	95%	1g	$777	2023-02-03

3-Methoxy-1-propenylboronic Acid Related Literature

1. Aggregated-fluorescent detection of PFAS with a simple chip

Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
2. An alumina stabilized graphene oxide wrapped SnO2 hollow sphere LIB anode with improved lithium storage†

Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
3. An integrated droplet-digital microfluidic system for on-demand droplet creation, mixing, incubation, and sorting†

Lab Chip, 2019,19, 524-535
4. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
5. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Boronic acid derivatives Boronic acids

Additional information on 3-Methoxy-1-propenylboronic Acid

3-Methoxy-1-propenylboronic Acid (CAS No. 1092449-36-9): Properties, Applications, and Market Insights

3-Methoxy-1-propenylboronic Acid (CAS No. 1092449-36-9) is a specialized boronic acid derivative that has garnered significant attention in organic synthesis and pharmaceutical research. This compound, characterized by its methoxy and propenyl functional groups, serves as a versatile building block in cross-coupling reactions, particularly in the Suzuki-Miyaura reaction. Its unique structure enables the formation of carbon-carbon bonds, making it invaluable in the development of complex molecules for drug discovery and material science.

The growing demand for boronic acid compounds like 3-Methoxy-1-propenylboronic Acid is driven by their applications in medicinal chemistry and agrochemicals. Researchers are increasingly exploring its potential in designing targeted therapies, especially in oncology and neurology. Additionally, its role in polymer chemistry and catalysis has expanded its utility beyond traditional organic synthesis.

One of the key advantages of 3-Methoxy-1-propenylboronic Acid is its stability under various reaction conditions, which enhances its practicality in industrial-scale processes. Recent studies highlight its use in green chemistry initiatives, where it contributes to reducing waste and improving reaction efficiency. This aligns with the global push toward sustainable chemical practices, a topic of high interest among researchers and manufacturers alike.

From a market perspective, the compound's niche applications have led to a steady increase in its commercial availability. Suppliers often highlight its high purity and consistent quality, which are critical for reproducible results in research and development. As the pharmaceutical industry continues to innovate, 3-Methoxy-1-propenylboronic Acid is expected to play a pivotal role in the synthesis of next-generation therapeutics.

For those seeking detailed technical data, the compound's CAS No. 1092449-36-9 serves as a reliable identifier in chemical databases and procurement systems. Its molecular formula and structural features are well-documented, facilitating easy integration into experimental workflows. Furthermore, advancements in analytical techniques have improved the characterization of its reactivity and compatibility with other reagents.

In conclusion, 3-Methoxy-1-propenylboronic Acid exemplifies the intersection of innovation and practicality in modern chemistry. Its diverse applications, coupled with its alignment with sustainability goals, make it a compound of enduring relevance. As research progresses, its role in cutting-edge science is likely to expand, offering new opportunities for scientific and industrial advancement.